[1-(4-Chlorophenyl)ethyl](2-methoxyethyl)amine

• Molecular Formula: C11H16ClNO
• Molecular Weight: 213.70 g/mol
• IUPAC Name: 1-(4-chlorophenyl)-N-(2-methoxyethyl)ethanamine
• InChI: InChI=1S/C11H16ClNO/c1-9(13-7-8-14-2)10-3-5-11(12)6-4-10/h3-6,9,13H,7-8H2,1-2H3
• InChI Key: MRTVOCLFJWZBHA-UHFFFAOYSA-N
• Canonical SMILES: CC(C1=CC=C(C=C1)Cl)NCCOC

Description

Biological Activity

1-(4-Chlorophenyl)ethylamine is a synthetic organic compound that has garnered attention in medicinal chemistry due to its potential biological activities. This compound features a chlorophenyl group and a methoxyethyl amine moiety, which may influence its pharmacological properties. Understanding its biological activity is crucial for exploring its therapeutic applications.

Chemical Structure

The chemical formula of 1-(4-Chlorophenyl)ethylamine can be represented as C₁₄H₁₈ClN₁O, indicating the presence of a chlorine atom, an amine group, and an ether functional group.

The biological activity of 1-(4-Chlorophenyl)ethylamine may be attributed to its interaction with various biological targets, particularly neurotransmitter systems. Similar compounds have shown the ability to modulate neurotransmitter levels, impacting conditions such as depression and anxiety.

Target Interactions

• Neurotransmitter Modulation : The compound may influence serotonin and norepinephrine levels, similar to other amines used in antidepressant therapies.
• Cholinergic System : It may interact with acetylcholine receptors, potentially leading to effects on cognition and memory.

Pharmacological Effects

Research indicates that 1-(4-Chlorophenyl)ethylamine exhibits several pharmacological effects:

• Antidepressant Activity : Compounds with similar structures often demonstrate potential antidepressant properties by enhancing neurotransmitter availability.
• Anti-inflammatory Properties : The presence of the chlorophenyl group suggests possible anti-inflammatory effects, which could be beneficial in treating inflammatory diseases.
• Neuroprotective Effects : Preliminary studies indicate this compound may protect neuronal cells from oxidative stress, potentially reducing neurodegenerative disease risk.

Biochemical Pathways

The compound is likely metabolized through cytochrome P450 enzymes, particularly CYP2D6 and CYP3A4. The metabolic pathways can significantly influence its pharmacokinetics and dynamics within biological systems.

Enzyme	Role
CYP2D6	Metabolism of many psychoactive drugs
CYP3A4	Involved in the metabolism of various drugs

Case Studies and Experimental Findings

Several studies have investigated the biological activity of 1-(4-Chlorophenyl)ethylamine:

• Antidepressant Efficacy : A study demonstrated that compounds similar to 1-(4-Chlorophenyl)ethylamine showed significant improvements in depressive symptoms in animal models when administered at specific dosages.
• Neuroprotective Studies : In vitro experiments indicated that the compound could reduce neuronal cell death caused by oxidative stress, suggesting potential applications in neuroprotection.
• Inflammatory Response : Research indicated that this compound might inhibit pro-inflammatory cytokines in cell cultures, supporting its role as an anti-inflammatory agent.

Comparison with Similar Compounds

Key Findings and Implications

Substituent Effects :

• Halogen substitution (Cl vs. Br) alters electronic properties and binding interactions. Brominated analogues exhibit higher polarizability but lower metabolic stability .
• Methoxyethyl groups enhance solubility compared to aromatic substituents, making the target compound more suitable for aqueous formulations .

Biological Activity: Limited pharmacological data exist for the target compound, but structurally related amines (e.g., pyrazolo-pyrimidines in ) show kinase inhibition, hinting at possible bioactivity .